Cas no 155110-45-5 (N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide)

• Product Name: N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide
• CAS No: 155110-45-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4605558
• Update Time: 2025-08-04

N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide

• Inchi： 1S/C10H14N2O2S/c1-12(2)15(13,14)9-4-3-8-5-6-11-10(8)7-9/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： SYWZKJPZQKSTHW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(S(N(C)C)(=O)=O)=C2)CC1

N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide

Professional Introduction to N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide (CAS No. 155110-45-5)

N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide, a compound with the chemical identifier CAS No. 155110-45-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide consists of a fused indole ring system substituted with a sulfonamide group at the 6-position and dimethylamino groups at the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of the sulfonamide moiety is particularly noteworthy, as it is a well-known pharmacophore in drug design, often contributing to binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The specific scaffold of N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide has been explored for its potential to interact with targets such as kinases, transcription factors, and other enzymes implicated in diseases ranging from cancer to inflammatory disorders.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The indole core provides a rich platform for structural modifications, allowing researchers to fine-tune the pharmacological properties of the molecule. For instance, studies have demonstrated that subtle changes in the substitution pattern around the indole ring can significantly alter the compound's potency and selectivity. This flexibility makes N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide an attractive candidate for further development into novel therapeutic agents.

The sulfonamide group at the 6-position of the indole ring is another key feature that contributes to the compound's pharmacological profile. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, which can enhance binding affinity. Additionally, this moiety often exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics make sulfonamides valuable components in drug design, particularly for oral administration.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of indole derivatives like N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at an atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for specific enzymes or receptors. By leveraging these computational tools, scientists can more efficiently design and synthesize novel derivatives with improved pharmacological properties.

In vitro studies have provided valuable insights into the biological activity of N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide. Initial investigations have shown that this compound exhibits inhibitory effects on certain kinases and other enzymes relevant to cancer progression. These findings are particularly promising given the critical role that aberrant kinase activity plays in many types of malignancies. Furthermore, preclinical studies suggest that this compound may have anti-inflammatory properties by modulating signaling pathways associated with immune responses.

The synthesis of N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to access intricate heterocyclic systems like this one efficiently. The development of novel synthetic routes not only facilitates research but also contributes to the broader arsenal of tools available for drug discovery.

The potential therapeutic applications of N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide are vast and varied. Beyond its implications in oncology and inflammation research, this compound has shown promise in other areas such as neurodegenerative diseases and infectious disorders. The ability to modulate key biological pathways makes it a versatile candidate for addressing multiple therapeutic challenges simultaneously. As research continues to uncover new biological functions associated with indole derivatives, the relevance of compounds like this one is likely to grow even further.

In conclusion, N,N-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide (CAS No. 155110-45-5) represents a fascinating subject of study in pharmaceutical chemistry and medicinal biology. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at addressing various human diseases. With ongoing research exploring its full potential, this compound is poised to play an important role in future therapeutic developments.